(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C21H23NO2.ClH/c1-22(14-16-11-12-20(23-2)21(13-16)24-3)15-18-9-6-8-17-7-4-5-10-19(17)18;/h4-13H,14-15H2,1-3H3;1H
• InChI Key: XTNOMBXBBKIZED-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)OC)CC2=CC=CC3=CC=CC=C32.Cl
• Molecular Formula: C21H24ClNO2
• Molecular Weight: 357.9 g/mol

Description

(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride, also known as DMNM, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride’s mechanism of action is not fully understood, but it is believed to selectively bind to sigma-2 receptors in the brain. These receptors are involved in cell proliferation, apoptosis, and stress response. (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride has been shown to induce apoptosis in cancer cells by activating the sigma-2 receptor and triggering a cascade of events that leads to cell death.
Biochemical and Physiological Effects
(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride’s biochemical and physiological effects are still being studied. It has been shown to have an effect on the central nervous system, as it selectively binds to sigma-2 receptors in the brain. It has also been shown to induce apoptosis in cancer cells, which could have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride in lab experiments is its selectivity for sigma-2 receptors. This allows for more precise targeting of these receptors and could lead to a better understanding of their function. However, one limitation is that (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride’s mechanism of action is not fully understood, which could make interpretation of results more difficult.

Future Directions

There are several future directions for research on (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride. One area of interest is its potential use in cancer therapy. (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride has been shown to induce apoptosis in cancer cells, and further research could lead to the development of new cancer treatments. Another area of interest is its potential use as a tool compound in neuroscience research. (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride’s selectivity for sigma-2 receptors could be used to study the function of these receptors in the brain. Finally, further research is needed to fully understand (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride’s mechanism of action and its biochemical and physiological effects.

Synthesis Methods

(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde and 1-naphthylmethylamine. The resulting intermediate product is then reacted with methyl iodide and sodium hydride to form (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride hydrochloride.

Scientific Research Applications

(3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride has been studied for its potential use as a tool compound in scientific research. It has been shown to selectively bind to sigma-2 receptors in the brain and has been used as a radioligand for imaging these receptors. (3,4-dimethoxybenzyl)methyl(1-naphthylmethyl)amine hydrochloride has also been studied for its potential use in cancer research, as it has been shown to induce apoptosis in cancer cells.